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Compound of Interest

Compound Name: Z-VRPR-FMK trifluoroacetate salt

Cat. No.: B1573926

Get Quote

Executive Summary
Z-VRPR-FMK and MI-2 represent two distinct classes of inhibitors targeting MALT1 (Mucosa-

associated lymphoid tissue lymphoma translocation protein 1), a paracaspase essential for NF-

κB activation in lymphocyte signaling.[1]

Z-VRPR-FMK is a peptide-mimetic activity-based probe. It is the "gold standard" positive

control for in vitro biochemical assays due to its structural mimicry of MALT1 substrates.

However, its use in live cells is limited by poor permeability and stability, requiring high

concentrations (50–100 µM).

MI-2 is a small molecule irreversible inhibitor. It was one of the first lead compounds

demonstrating that MALT1 could be targeted therapeutically in ABC-DLBCL (Activated B-Cell

Diffuse Large B-Cell Lymphoma). While it exhibits superior cell permeability and in vivo

efficacy compared to Z-VRPR-FMK, recent high-impact studies (e.g., PNAS 2025) have

challenged its specificity, identifying GPX4 (a ferroptosis regulator) as a major off-target.

Recommendation: Use Z-VRPR-FMK for validating enzymatic cleavage in cell-free lysates or

as a biochemical reference. Use MI-2 for cellular phenotypic screening, but validate results with
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newer, more selective allosteric inhibitors (e.g., Safimaltib/JNJ-67856633) to rule out off-target

ferroptosis.

Part 1: Mechanistic & Pharmacological Comparison
Mechanism of Action
Both inhibitors target the proteolytic activity of MALT1, which cleaves negative regulators (e.g.,

A20, RelB, CYLD) to sustain NF-κB signaling.[2][3]

Z-VRPR-FMK: Acts as a substrate mimetic. The tetrapeptide sequence (Val-Arg-Pro-Arg) fits

into the MALT1 substrate binding pocket. The fluoromethylketone (FMK) "warhead" forms a

covalent thioether bond with the catalytic Cysteine 464, permanently disabling the enzyme.

MI-2: Originally characterized as a direct, irreversible active-site inhibitor. It contains a

chloroacetamide moiety that alkylates the catalytic cysteine. However, its mechanism is

promiscuous; the electrophilic warhead can react with other cysteines/selenocysteines (e.g.,

active site of GPX4).

Signaling Pathway Diagram
The following diagram illustrates the CBM complex signaling cascade and the intervention

points of these inhibitors.
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Caption: MALT1 functions as both a scaffold and a protease.[3] Z-VRPR-FMK and MI-2

specifically target the protease function, preventing the cleavage of negative regulators like A20

and RelB, thereby dampening NF-κB signaling.
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Feature Z-VRPR-FMK MI-2

Chemical Class
Tetrapeptide

Fluoromethylketone

Phenothiazine / Triazole

derivative

Molecular Weight ~790.8 Da (TFA salt) 455.72 Da

Binding Mode Covalent (Active Site Cys464)
Covalent (Active Site Cys464 +

Off-targets)

Biochemical Potency
High:

nM

Moderate:

µM

Cellular Potency
Low:

µM (Poor permeability)

High:

µM (ABC-DLBCL)

Selectivity
High for MALT1 vs. Caspases

(due to Arg specificity)

Controversial: Targets GPX4

(Ferroptosis)

Solubility DMSO, Water (limited) DMSO (up to 100 mM)

Primary Application
Biochemical Assay Positive

Control

Cellular Efficacy / Xenograft

Models

Part 2: Experimental Protocols
MALT1 Fluorogenic Protease Activity Assay
This protocol compares the inhibitory capacity of Z-VRPR-FMK and MI-2 using a recombinant

MALT1 assay.

Reagents:

Buffer: 50 mM HEPES (pH 7.5), 100 mM NaCl, 1 mM EDTA, 10 mM DTT, 1 M Sodium

Citrate (Citrate stabilizes MALT1 high-activity oligomers).

Substrate: Ac-LRSR-AMC (Fluorogenic).

µM.
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Enzyme: Recombinant human MALT1 (aa 325–760).

Workflow:

Preparation: Dilute MALT1 enzyme to 10–20 nM in Assay Buffer.

Inhibitor Incubation:

Add Z-VRPR-FMK (Serial dilution: 1 nM to 10 µM).

Add MI-2 (Serial dilution: 10 nM to 100 µM).

Incubate for 30 minutes at 30°C to allow covalent modification.

Substrate Addition: Add Ac-LRSR-AMC to a final concentration of 20 µM.

Measurement: Monitor fluorescence (Ex 360 nm / Em 460 nm) kinetically for 60 minutes.

Analysis: Calculate the slope (RFU/min) for the linear portion. Plot % Activity vs.

Log[Inhibitor].

Experimental Logic:

Why Citrate? MALT1 requires dimerization for activity. High salt (citrate) mimics the

kosmotropic effect, forcing the enzyme into its active oligomeric state in vitro.

Why Pre-incubation? Both inhibitors are covalent. Potency is time-dependent.[4] Without

pre-incubation,

values will be underestimated.

Cellular Target Engagement (Western Blot)
To verify MALT1 inhibition in cells (e.g., HBL-1 or OCI-Ly3 lines):

Treatment: Treat cells with MI-2 (0.5 µM) or Z-VRPR-FMK (50 µM) for 6–24 hours.

Note the 100x dose difference required for the peptide.
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Stimulation: Stimulate with PMA/Ionomycin (30 min) to drive CBM complex assembly.

Lysis: Lyse cells in RIPA buffer containing protease inhibitors (omit MALT1 inhibitors in lysis

buffer to prevent post-lysis inhibition, although covalent inhibitors bind prior to lysis).

Readout: Western Blot for HOIL-1 or RelB.

Active MALT1: Cleaves HOIL-1 (generating a smaller fragment) and RelB.

Inhibited MALT1: Preserves full-length HOIL-1 and RelB.

Result: Both inhibitors should prevent the appearance of cleavage bands, but MI-2 may

induce general toxicity/cell death bands (PARP cleavage) unrelated to MALT1 if off-target

effects occur.

Experimental Workflow Diagram
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Caption: Workflow for validating cellular MALT1 inhibition. Note the significantly higher

concentration required for Z-VRPR-FMK due to poor cell permeability.[2]

Part 3: Expert Analysis & Selection Guide
The "Specificity Crisis" of MI-2
While MI-2 is widely cited as a MALT1 inhibitor, recent data requires a cautious approach. A

2025 study highlighted that MI-2 induces ferroptosis by covalently inhibiting GPX4 (Glutathione

Peroxidase 4), independent of MALT1.[5]
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Implication: If your experimental readout is cell death (viability assay), MI-2 results may be

false positives for MALT1 dependency.

Control: Always use a ferroptosis inhibitor (e.g., Liproxstatin-1) alongside MI-2. If Liproxstatin

rescues the cells, the effect is likely GPX4-mediated, not MALT1-mediated.

Selection Matrix
Scenario Recommended Inhibitor Rationale

Biochemical Screening Z-VRPR-FMK

High affinity, precise substrate

mimicry, reliable positive

control.

Crystallography Z-VRPR-FMK

Stabilizes the active

conformation of the protease

domain.

Cellular Mechanism Use Both

Use MI-2 for potency, but

validate with Z-VRPR-FMK (at

high dose) to confirm the

phenotype is MALT1-specific.

In Vivo Tumor Growth MI-2

Z-VRPR-FMK degrades too

rapidly. However, interpret MI-2

data with caution regarding off-

target toxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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